Cas no 1493803-85-2 (4-4-(4-Chloro-3-ethyl-1-methyl-1H-pyrazol-5-yl)carbonylaminomethylphenoxybenzoic acid)

4-4-(4-Chloro-3-ethyl-1-methyl-1H-pyrazol-5-yl)carbonylaminomethylphenoxybenzoic acid is a specialized organic compound featuring a pyrazole core substituted with chloro, ethyl, and methyl groups, linked to a benzoic acid moiety via an aminomethylphenoxy bridge. This structure confers unique reactivity and potential applications in medicinal chemistry, particularly as an intermediate in the synthesis of biologically active molecules. The chloro and ethyl substituents enhance lipophilicity, while the carboxylic acid group provides a handle for further derivatization. Its well-defined molecular architecture makes it suitable for targeted drug design, offering precise control over physicochemical properties. The compound's stability and synthetic versatility make it valuable for research in pharmaceutical development and chemical biology.

4-4-(4-Chloro-3-ethyl-1-methyl-1H-pyrazol-5-yl)carbonylaminomethylphenoxybenzoic acid structure

1493803-85-2 structure

Product Name:4-4-(4-Chloro-3-ethyl-1-methyl-1H-pyrazol-5-yl)carbonylaminomethylphenoxybenzoic acid

CAS No:1493803-85-2

MF:C₂₁H₂₀ClN₃O₄

MW:413.85

CID:5145570

Update Time:2025-10-22

4-4-(4-Chloro-3-ethyl-1-methyl-1H-pyrazol-5-yl)carbonylaminomethylphenoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

- 4-[4-[[[(4-Chloro-3-ethyl-1-methyl-1H-pyrazol-5-yl)carbonyl]amino]methyl]phenoxy]benzoic acid
- 4-4-(4-Chloro-3-ethyl-1-methyl-1H-pyrazol-5-yl)carbonylaminomethylphenoxybenzoic acid
- Inchi： 1S/C21H20ClN3O4/c1-3-17-18(22)19(25(2)24-17)20(26)23-12-13-4-8-15(9-5-13)29-16-10-6-14(7-11-16)21(27)28/h4-11H,3,12H2,1-2H3,(H,23,26)(H,27,28)
- InChI Key： QRVSUNMIWLQBQJ-UHFFFAOYSA-N
- SMILES： C(O)(=O)C1=CC=C(OC2=CC=C(CNC(C3N(C)N=C(CC)C=3Cl)=O)C=C2)C=C1

4-4-(4-Chloro-3-ethyl-1-methyl-1H-pyrazol-5-yl)carbonylaminomethylphenoxybenzoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	C424000-10mg	4-[4-[[[(4-Chloro-3-ethyl-1-methyl-1H-pyrazol-5-yl)carbonyl]amino]methyl]phenoxy]benzoic acid	1493803-85-2	10mg	$ 230.00	2023-09-08
TRC	C424000-25mg	4-[4-[[[(4-Chloro-3-ethyl-1-methyl-1H-pyrazol-5-yl)carbonyl]amino]methyl]phenoxy]benzoic acid	1493803-85-2	25mg	$ 506.00	2023-09-08
TRC	C424000-100mg	4-[4-[[[(4-Chloro-3-ethyl-1-methyl-1H-pyrazol-5-yl)carbonyl]amino]methyl]phenoxy]benzoic acid	1493803-85-2	100mg	$ 1679.00	2023-09-08
Biosynth	TJC80385-5 mg	Tolfenpyrad-benzoic acid	1493803-85-2	5mg	$115.00	2023-01-02
Biosynth	TJC80385-10 mg	Tolfenpyrad-benzoic acid	1493803-85-2	10mg	$184.00	2023-01-02
Biosynth	TJC80385-25 mg	Tolfenpyrad-benzoic acid	1493803-85-2	25mg	$345.00	2023-01-02
Biosynth	TJC80385-50 mg	Tolfenpyrad-benzoic acid	1493803-85-2	50mg	$552.00	2023-01-02
Biosynth	TJC80385-100 mg	Tolfenpyrad-benzoic acid	1493803-85-2	100MG	$883.00	2023-01-02

4-4-(4-Chloro-3-ethyl-1-methyl-1H-pyrazol-5-yl)carbonylaminomethylphenoxybenzoic acid Related Literature

1. Aluminium alkyl and aryloxide complexes of pyrazine and bipyridines: synthesis and structure†

Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
2. An artificial photosynthetic system for photoaccumulation of two electrons on a fused dipyridophenazine (dppz)–pyridoquinolinone ligand†

Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
3. An atom efficient route to N-aryl and N-alkyl pyrrolines by transition metal catalysis†

Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†

Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
5. An amphipathic trans-acting phosphorothioate RNA element delivers an uncharged phosphorodiamidate morpholino sequence in mdx mouse myotubes†

H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on 4-4-(4-Chloro-3-ethyl-1-methyl-1H-pyrazol-5-yl)carbonylaminomethylphenoxybenzoic acid

Comprehensive Overview of 4-4-(4-Chloro-3-ethyl-1-methyl-1H-pyrazol-5-yl)carbonylaminomethylphenoxybenzoic acid (CAS No. 1493803-85-2)

4-4-(4-Chloro-3-ethyl-1-methyl-1H-pyrazol-5-yl)carbonylaminomethylphenoxybenzoic acid (CAS No. 1493803-85-2) is a specialized organic compound with significant potential in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining a pyrazole ring and a benzoic acid moiety, making it a subject of interest for drug discovery and material science applications. Its carbonylaminomethylphenoxy linkage enhances its binding affinity to biological targets, which is why researchers are exploring its role in enzyme inhibition and receptor modulation.

In recent years, the demand for novel heterocyclic compounds like 4-4-(4-Chloro-3-ethyl-1-methyl-1H-pyrazol-5-yl)carbonylaminomethylphenoxybenzoic acid has surged due to their versatility in medicinal chemistry. Scientists are particularly interested in its potential as a lead compound for developing anti-inflammatory and antimicrobial agents. The chloro-ethyl-methyl substitution on the pyrazole ring contributes to its metabolic stability, a critical factor in drug design. This aligns with current trends in AI-driven drug discovery, where computational models predict the efficacy of such compounds before lab synthesis.

The synthesis of CAS No. 1493803-85-2 involves multi-step organic reactions, including amide coupling and ether formation, which are well-documented in peer-reviewed journals. Researchers often highlight its high purity and yield optimization as key challenges, addressing common queries in online forums about scalable production. Additionally, its solubility and stability under physiological conditions are frequently discussed topics, reflecting the compound's relevance in preclinical studies.

From an industrial perspective, 4-4-(4-Chloro-3-ethyl-1-methyl-1H-pyrazol-5-yl)carbonylaminomethylphenoxybenzoic acid is gaining traction in agrochemical formulations. Its structural motifs are analogous to those in commercial herbicides, sparking interest in sustainable crop protection solutions. Environmental compatibility and low toxicity profiles are emphasized in regulatory submissions, resonating with global demands for green chemistry innovations.

Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing this compound. These methods are often searched alongside the CAS number, underscoring the need for accurate spectral data in research databases. Furthermore, patent filings related to 1493803-85-2 reveal its inclusion in proprietary blends, highlighting its commercial value in niche markets.

In conclusion, 4-4-(4-Chloro-3-ethyl-1-methyl-1H-pyrazol-5-yl)carbonylaminomethylphenoxybenzoic acid represents a convergence of cutting-edge science and practical applications. Its exploration addresses pressing questions in drug development and sustainable agriculture, making it a compelling subject for academic and industrial stakeholders alike.